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Compound of Interest

Compound Name: (S)-4-Isopropyl-2-oxazolidinone

Cat. No.: B019638 Get Quote

For researchers and professionals in drug development, the responsible management of

chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This

guide provides detailed, step-by-step procedures for the proper disposal of (S)-4-Isopropyl-2-
oxazolidinone, a common chiral auxiliary, ensuring compliance and safety in your laboratory

operations.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the hazard profile of

(S)-4-Isopropyl-2-oxazolidinone. While specific classifications may vary slightly between

suppliers, the compound is generally considered a solid that requires careful handling to avoid

dust formation.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[3]

Hand Protection: Use protective gloves.[3]

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[3]

Respiratory Protection: If dust or aerosols are generated, a suitable respirator should be

used.[3]
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Step-by-Step Disposal Protocol
The proper disposal of (S)-4-Isopropyl-2-oxazolidinone and its contaminated materials is

critical to prevent environmental release.[3] Adherence to the following protocol is essential.

Waste Identification and Segregation:

Clearly identify all waste containing (S)-4-Isopropyl-2-oxazolidinone.

Segregate this waste from other laboratory waste streams to ensure proper handling.

Waste Collection:

Solid Waste: Collect surplus and non-recyclable (S)-4-Isopropyl-2-oxazolidinone in a

designated, clearly labeled, and sealable hazardous waste container.[3]

Contaminated Materials: Any materials that have come into contact with the chemical,

such as weighing boats, pipette tips, and gloves, must also be placed in the same

hazardous waste container.[3]

Solutions: If the compound is in a solvent, it should be collected in a suitable, labeled

hazardous waste container for flammable liquids, separate from solid waste.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "(S)-4-Isopropyl-2-oxazolidinone."

Include the date of waste accumulation.

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1][2]

Ensure containers are tightly closed to prevent leaks or spills.[1]

Arranging for Professional Disposal:
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Disposal of chemical waste must be handled by a licensed hazardous waste disposal

service.

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal procedures.[1]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of (S)-4-Isopropyl-2-
oxazolidinone are summarized below.

Property Value

Molecular Formula C6H11NO2

Molecular Weight 129.16 g/mol [2]

Melting Point 70 - 73 °C[2]

Form Solid[4]

Assay 99%[4]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for (S)-4-Isopropyl-2-
oxazolidinone.
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Caption: Disposal workflow for (S)-4-Isopropyl-2-oxazolidinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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